Cas no 1119450-65-5 (2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine)

2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine is a heterocyclic compound featuring a benzoxazole core fused with a morpholine ring and an ethanamine side chain. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The benzoxazole moiety enhances stability and binding affinity, while the morpholine and ethanamine groups contribute to solubility and reactivity. Its versatile scaffold is useful in designing bioactive molecules, particularly in developing kinase inhibitors and antimicrobial agents. The compound's balanced lipophilicity and hydrogen-bonding capacity facilitate interactions with biological targets, supporting its potential in drug discovery and material science applications.
2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine structure
1119450-65-5 structure
Product Name:2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine
CAS No:1119450-65-5
MF:C13H17N3O2
MW:247.292982816696
MDL:MFCD10699023
CID:1085377
PubChem ID:25219100
Update Time:2025-06-06

2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-(Benzo[d]oxazol-2-yl)morpholin-2-yl)ethanamine
    • 2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine
    • STK400255
    • 1119450-65-5
    • EN300-232076
    • AKOS000321325
    • 2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethan-1-amine
    • 2-(4-(Benzo[d]oxazol-2-yl)morpholin-2-yl)ethan-1-amine
    • 2-[4-(1,3-BENZOXAZOL-2-YL)-1,4-OXAZINAN-2-YL]-1-ETHANAMINE
    • ALBB-003855
    • AKOS016342044
    • CS-0270423
    • 2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine
    • MDL: MFCD10699023
    • Inchi: 1S/C13H17N3O2/c14-6-5-10-9-16(7-8-17-10)13-15-11-3-1-2-4-12(11)18-13/h1-4,10H,5-9,14H2
    • InChI Key: ZYYIUSRKWKCAHI-UHFFFAOYSA-N
    • SMILES: O1CCN(C2=NC3C=CC=CC=3O2)CC1CCN

Computed Properties

  • Exact Mass: 247.132076794g/mol
  • Monoisotopic Mass: 247.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 64.5Ų

2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine Security Information

2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B417103-10mg
2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]ethanamine
1119450-65-5
10mg
$ 50.00 2022-06-07
TRC
B417103-50mg
2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]ethanamine
1119450-65-5
50mg
$ 95.00 2022-06-07
TRC
B417103-100mg
2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]ethanamine
1119450-65-5
100mg
$ 135.00 2022-06-07
Chemenu
CM115009-1g
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine
1119450-65-5 95%
1g
$*** 2023-04-03
Chemenu
CM115009-1g
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine
1119450-65-5 95%
1g
$300 2021-06-09
Chemenu
CM115009-5g
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine
1119450-65-5 95%
5g
$900 2021-06-09
Chemenu
CM115009-10g
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine
1119450-65-5 95%
10g
$1320 2021-06-09
Enamine
EN300-232076-0.05g
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethan-1-amine
1119450-65-5 95%
0.05g
$457.0 2024-06-20
Enamine
EN300-232076-0.1g
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethan-1-amine
1119450-65-5 95%
0.1g
$479.0 2024-06-20
Enamine
EN300-232076-0.25g
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethan-1-amine
1119450-65-5 95%
0.25g
$501.0 2024-06-20
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